6-Chloro-5-iodopyridin-3-amine

• IUPAC Name: 6-chloro-5-iodopyridin-3-amine
• InChI: InChI=1S/C5H4ClIN2/c6-5-4(7)1-3(8)2-9-5/h1-2H,8H2
• InChI Key: QLJRHAUYZGWXDE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1I)Cl)N
• Molecular Formula: C5H4ClIN2
• DSSTOX Substance ID: DTXSID00447759
• Molecular Weight: 254.45 g/mol
• CAS RN: 444902-32-3

Description

“6-Chloro-5-iodopyridin-3-amine” is a chemical compound that is used in scientific research. Its unique properties make it suitable for various applications, including drug discovery and organic synthesis. It is a versatile material with an empirical formula of C5H4ClIN2 and a molecular weight of 254.46.

Molecular Structure Analysis

The molecular structure of “6-Chloro-5-iodopyridin-3-amine” can be represented by the SMILES string Nc1ccc(I)c(Cl)n1. Techniques such as 3D electron diffraction (3D ED)/Micro electron diffraction (MicroED) can be used to determine three-dimensional molecular structures.

Chemical Reactions Analysis

While specific chemical reactions involving “6-Chloro-5-iodopyridin-3-amine” are not available, the compound could potentially participate in various chemical reactions due to its functional groups. The presence of an amine group and halogen atoms could make it a participant in substitution reactions, among others.

Physical And Chemical Properties Analysis

The physical and chemical properties of “6-Chloro-5-iodopyridin-3-amine” include its solid form and its molecular weight of 254.46. More detailed properties such as solubility, melting point, and boiling point are not available in the current resources.

Scientific Research Applications

Corrosion Inhibition

• Scientific Field: Materials Science
• Application Summary: Certain chemicals or coatings can control the corrosion caused by aggressive materials and reduce microbial adhesion. These additives have important application possibilities in the chemical industry, marine environment, medical field, nanoelectronics, etc.
• Methods of Application: The exact methods of application are not specified in the source, but it generally involves the use of these chemicals or coatings on the surfaces of materials to protect them from corrosion.
• Results or Outcomes: The use of these additives can save energy, materials consumption and cost, and at the same time, the efficiency is improved.

Agrochemical and Pharmaceutical Applications

• Scientific Field: Agrochemical and Pharmaceutical Industries
• Application Summary: Trifluoromethylpyridine (TFMP) and its derivatives, which may be synthesized using similar compounds to “6-Chloro-5-iodopyridin-3-amine”, are used in the agrochemical and pharmaceutical industries. They are used in the protection of crops from pests and in various pharmaceutical and veterinary products.
• Methods of Application: The exact methods of application are not specified in the source, but it generally involves the use of these compounds in the formulation of agrochemicals and pharmaceuticals.
• Results or Outcomes: More than 20 new TFMP-containing agrochemicals have acquired ISO common names. Five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials.

Safety And Hazards

“6-Chloro-5-iodopyridin-3-amine” is classified as Acute Tox. 3 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The compound carries the signal word “Danger” and has hazard statement H301.

Synthesis routes and methods

Procedure details

2-Chloro-3-iodo-5-nitropyridine (0.25g, 0.88 mmol) was reacted with iron powder (0.25g, 4.4 mmol) in the manner described in example 762D. Removal of the solvent in vacuo gave compound 765C (0.172g, 77%), as a golden yellow solid. HPLC: 100% at 2.32 min(YMC S5 ODS column) eluting with 10–90% aqueous methanol containing 0.2% phosphoric acid over a 4 min gradient monitoring at 220 nm. MS (ES): m/z 255.03 [M+H]+.